Cas no 930037-91-5 (1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide)

• Product Name: 1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide
• CAS No: 930037-91-5
• MF: C₂₆H₂₉N₅O₃S
• MW: 491.605164289474
• CID: 6025173
• PubChem ID: 16386008
• Update Time: 2025-05-24

1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 930037-91-5
• EN300-26610617
• Z220408748
• 1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide

• Inchi： 1S/C26H29N5O3S/c32-26(21-12-17-31(18-13-21)35(33,34)19-14-20-8-2-1-3-9-20)29-24-25(30-15-6-7-16-30)28-23-11-5-4-10-22(23)27-24/h1-5,8-11,14,19,21H,6-7,12-13,15-18H2,(H,27,29,32)/b19-14+
• InChI Key： FNWNYQSMFFZLFR-XMHGGMMESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2C(=NC3C=CC=CC=3N=2)N2CCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 491.19911098g/mol
• Monoisotopic Mass: 491.19911098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide

Introduction to 1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 930037-91-5, formally known as 1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide, represents a cutting-edge molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its fusion of multiple pharmacophoric moieties, has garnered significant attention due to its potential therapeutic applications and mechanistic insights into biological pathways. The molecular framework incorporates a 2-phenylethenesulfonyl group, a pyrrolidin-1-yl moiety, and a quinoxalin-2-yl scaffold, each contributing uniquely to the compound's overall pharmacological profile.

In recent years, the development of small molecules with multifunctional architectures has become a cornerstone in drug discovery, particularly in addressing complex diseases such as cancer and neurodegenerative disorders. The 1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide structure exemplifies this trend by integrating several key pharmacological features. The sulfonyl group at the C2 position of the phenylethene moiety is known to enhance binding affinity and metabolic stability, while the pyrrolidinyl ring introduces a favorable solubility profile and improves bioavailability. The presence of the quinoxalinyl unit further expands the compound's potential by modulating interactions with specific biological targets.

Recent studies have highlighted the importance of quinoxaline derivatives in medicinal chemistry due to their broad spectrum of biological activities. The quinoxalin-2-yl component in this compound has been shown to exhibit inhibitory effects on various enzymes and receptors implicated in disease pathogenesis. For instance, derivatives of this scaffold have demonstrated promise in preclinical models as inhibitors of kinases and other signaling molecules. The combination with the pyrrolidinyl-piperidine moiety enhances selectivity, reducing off-target effects and improving therapeutic efficacy.

The sulfonyl-phenylethene moiety further contributes to the compound's pharmacological versatility. Sulfonyl groups are well-documented for their ability to form strong hydrogen bonds with biological targets, thereby increasing binding affinity. This feature is particularly relevant in designing molecules that interact with protein surfaces or nucleic acids. The phenylethene backbone provides additional conformational flexibility, allowing the molecule to adopt optimal orientations during binding interactions. Such structural attributes make this compound an attractive candidate for further optimization in drug development pipelines.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive molecules like 1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide. Molecular docking studies have revealed that this compound exhibits high binding affinity for several key targets, including protein kinases and transcription factors. These interactions are mediated by precise alignment of the compound's pharmacophoric groups with the active sites of these proteins. Furthermore, structural modifications based on these insights have led to the development of more potent and selective analogs.

The integration of pyrrolidinyl-piperidine motifs into drug candidates has been particularly successful in enhancing central nervous system (CNS) penetration and reducing peripheral side effects. This structural feature is often associated with improved blood-brain barrier (BBB) permeability, making it valuable for treating neurological disorders. In preclinical studies, derivatives containing this moiety have shown promising results in models of Alzheimer's disease, Parkinson's disease, and other CNS-related conditions. The current compound under discussion aligns with this trend by incorporating a similar structural element.

The role of quinoxaline derivatives in modulating cellular signaling pathways cannot be overstated. These compounds have been extensively studied for their ability to interfere with aberrant signaling cascades involved in cancer progression. For example, certain quinoxalines have demonstrated inhibitory effects on tyrosine kinases, which are overexpressed in many tumor types. By targeting these kinases, quinoxaline-based drugs can disrupt downstream signaling pathways that promote cell proliferation and survival. The presence of a quinoxalinyl unit in our compound suggests potential applications in oncology research.

In conclusion, 1-(2-phenylethenesulfonyl)-N-[3-(pyrrolidin-1-yl)quinoxalin-2-yl]piperidine-4-carboxamide (CAS no. 930037-91-5) represents a sophisticated molecule with significant therapeutic potential. Its unique structural composition, featuring a blend of pharmacophoric groups such as the sulfonyl-phenylethene moiety, pyrrolidinyl ring, and quinoxalinyl unit, positions it as a promising candidate for further investigation in chemical biology and drug discovery. Recent advancements in molecular design and computational modeling have enhanced our understanding of its mechanisms of action, paving the way for novel therapeutic strategies against complex diseases.